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Compound of Interest

Compound Name:
1-(2,2,2-Trifluoroethyl)piperidin-3-

amine dihydrochloride

CAS No.: 1803583-68-7

Cat. No.: B1459419

Get Quote

A comprehensive review of the available scientific and commercial information for researchers,

scientists, and drug development professionals.

Introduction
CAS number 1803583-68-7 is a chemical identifier for a specific substance. As of the latest

available data, detailed public information regarding the chemical properties, synthesis, and

biological applications of this compound is limited. This guide serves to consolidate the

currently accessible information and provide a framework for approaching this compound in a

research and development context.

Physicochemical Properties and Structure
A thorough search of publicly available chemical databases and scientific literature did not yield

a specific chemical structure or detailed physicochemical properties for CAS number 1803583-

68-7. One supplier lists it as "Methyl 4-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-

yl)vinyl)benzoate", which suggests it is a boronate ester derivative of methyl benzoate.

However, without further confirmatory data, this remains a preliminary identification.
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Table 1: Putative Properties of CAS 1803583-68-7

Property Value Source

CAS Number 1803583-68-7 N/A

Putative Molecular Formula C16H21BO4 Inferred

Putative Molecular Weight 290.15 g/mol Inferred

Physical Appearance Not available N/A

Solubility Not available N/A

Melting Point Not available N/A

Boiling Point Not available N/A

Potential Applications and Research Areas
Given the putative structure as a boronate ester, CAS 1803583-68-7 could potentially be

utilized in several areas of chemical synthesis and drug discovery. Boronate esters are

versatile intermediates in organic chemistry, most notably in Suzuki-Miyaura cross-coupling

reactions to form carbon-carbon bonds.

Potential research applications could include:

Medicinal Chemistry: As a building block for the synthesis of more complex molecules with

potential therapeutic activity. The vinyl benzoate scaffold is present in various biologically

active compounds.

Materials Science: In the development of novel organic materials with specific electronic or

optical properties.

Chemical Biology: As a component in the design of chemical probes to study biological

processes.

Mechanism of Action and Signaling Pathways
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Without a confirmed chemical structure and biological data, it is not possible to delineate a

specific mechanism of action or associated signaling pathways for CAS 1803583-68-7. For any

newly synthesized compound based on this intermediate, extensive biological screening and

target identification studies would be required.

Diagram 1: General Experimental Workflow for a Novel Compound
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Caption: A generalized workflow for the initial characterization of a novel compound

synthesized using an intermediate like CAS 1803583-68-7.
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Experimental Protocols
Researchers working with this compound would likely employ standard organic synthesis and

analytical chemistry techniques.

Protocol 1: General Suzuki-Miyaura Cross-Coupling

To a reaction vessel, add CAS 1803583-68-7 (1 equivalent), an aryl halide (1.1 equivalents),

a palladium catalyst (e.g., Pd(PPh3)4, 0.05 equivalents), and a base (e.g., K2CO3, 2

equivalents).

Add a suitable solvent system (e.g., toluene/water or dioxane/water).

Degas the reaction mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30

minutes.

Heat the reaction to the desired temperature (typically 80-110 °C) and monitor by TLC or LC-

MS.

Upon completion, cool the reaction to room temperature and perform an aqueous workup.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography.

Safety and Handling
No specific safety data sheet (SDS) is publicly available for CAS 1803583-68-7. As with any

uncharacterized chemical, it should be handled with caution in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab

coat, should be worn at all times.

Suppliers
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The availability of CAS 1803583-68-7 appears to be limited. Researchers should contact

chemical suppliers specializing in building blocks and screening compounds to inquire about its

availability and purity.

Table 2: Potential Supplier Information

Supplier Product Name Purity Availability

Chem-Space

Methyl 4-((E)-2-

(4,4,5,5-tetramethyl-

1,3,2-dioxaborolan-2-

yl)vinyl)benzoate

>95% In Stock

Note: Availability and product details are subject to change and should be confirmed directly

with the supplier.

Conclusion
CAS number 1803583-68-7, putatively identified as Methyl 4-((E)-2-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-yl)vinyl)benzoate, is a chemical intermediate with potential applications in

organic synthesis and drug discovery. The lack of comprehensive public data necessitates a

cautious and systematic approach to its use in research. The protocols and workflows outlined

in this guide provide a foundational framework for scientists and researchers to begin their

investigations with this compound.

References
Due to the limited public information available for CAS number 1803583-68-7, there are no

direct scientific publications or extensive datasheets to reference for its specific properties or

applications at this time. The information provided is based on general chemical principles and

data from a supplier.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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